2-{[4-(4-methoxyphenyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: 2-[[4-(4-methoxyphenyl)-5-pyridin-3-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C16H15N5O2S/c1-23-13-6-4-12(5-7-13)21-15(11-3-2-8-18-9-11)19-20-16(21)24-10-14(17)22/h2-9H,10H2,1H3,(H2,17,22)
• InChI Key: FBCBDASUKLALDP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)N)C3=CN=CC=C3
• Molecular Formula: C16H15N5O2S
• DSSTOX Substance ID: DTXSID101140684
• Molecular Weight: 341.4 g/mol
• CAS RN: 333408-40-5

Description

2-{[4-(4-methoxyphenyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound that belongs to the class of triazole compounds. It has been widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 2-{[4-(4-methoxyphenyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood. However, it has been suggested that the compound acts by inhibiting specific enzymes or proteins involved in the progression of diseases. The compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to modulate the activity of specific enzymes and proteins involved in various cellular processes. The compound has also been shown to affect the expression of specific genes and proteins. In addition, it has been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[4-(4-methoxyphenyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments include its high purity, stability, and potential applications in various fields. However, the compound has some limitations, including its potential toxicity and limited solubility in water. Care should be taken when handling the compound, and appropriate safety measures should be followed.

Future Directions

There are many future directions for the research and development of 2-{[4-(4-methoxyphenyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. Some of the potential areas of research include the development of new derivatives with improved properties, the investigation of the compound's potential applications in drug delivery systems, and the identification of new therapeutic targets for the treatment of diseases. Further research is also needed to fully understand the mechanism of action and the biochemical and physiological effects of the compound.
Conclusion:
In conclusion, this compound is a unique chemical compound with potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its derivatives in various fields.

Synthesis Methods

The synthesis of 2-{[4-(4-methoxyphenyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide involves the reaction between 4-methoxyphenylhydrazine, 3-pyridinecarboxaldehyde, and thioacetic acid. The reaction is carried out in the presence of a catalyst and under specific reaction conditions to obtain the desired product. The purity and yield of the product can be improved by using various purification techniques.

Scientific Research Applications

2-{[4-(4-methoxyphenyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been extensively used in scientific research due to its potential applications in various fields. It has shown promising results in the treatment of cancer, bacterial and fungal infections, and neurological disorders. The compound has also been used as a diagnostic tool in medical imaging and as a precursor for the synthesis of other compounds.